Cas no 1023813-16-2 (2-Chloro-8-methyl-9H-purine)
2-Chloro-8-methyl-9H-purine structure
Product Name:2-Chloro-8-methyl-9H-purine
CAS No:1023813-16-2
MF:C6H5ClN4
MW:168.583698987961
MDL:MFCD09881207
CID:4559395
PubChem ID:24903940
Update Time:2024-11-04
2-Chloro-8-methyl-9H-purine Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-8-methyl-9H-purine
- 2-chloro-8-methyl-7H-purine
- Methylchlorpurin
- PB38909
- SB20672
- SCHEMBL1551962
- EN300-3199768
- AS-77762
- CS-0057549
- YQB81316
- AKOS006313001
- SCHEMBL26644552
- P10835
- 1023813-16-2
- MFCD09881207
- 2-Chloro-8-methyl-9H-purine
-
- MDL： MFCD09881207
- Inchi： 1S/C6H5ClN4/c1-3-9-4-2-8-6(7)11-5(4)10-3/h2H,1H3,(H,8,9,10,11)
- InChI Key： QTDVTNJGWFCHND-UHFFFAOYSA-N
- SMILES： ClC1N=CC2=C(N=1)N=C(C)N2
Computed Properties
- Exact Mass: 168.020274g/mol
- Monoisotopic Mass: 168.020274g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 168.58g/mol
- XLogP3: 1.5
- Topological Polar Surface Area: 54.5
2-Chloro-8-methyl-9H-purine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM105257-100mg |
2-chloro-8-methyl-9H-purine |
1023813-16-2 | 95+% | 100mg |
$353 | 2021-08-06 | |
| Chemenu | CM105257-250mg |
2-chloro-8-methyl-9H-purine |
1023813-16-2 | 95+% | 250mg |
$756 | 2021-08-06 | |
| Chemenu | CM105257-1g |
2-chloro-8-methyl-9H-purine |
1023813-16-2 | 95+% | 1g |
$1764 | 2021-08-06 | |
| Chemenu | CM105257-1g |
2-chloro-8-methyl-9H-purine |
1023813-16-2 | 95%+ | 1g |
$610 | 2023-03-06 | |
| abcr | AB535411-100 mg |
2-Chloro-8-methyl-9H-purine, 95%; . |
1023813-16-2 | 95% | 100mg |
€279.30 | 2023-06-14 | |
| abcr | AB535411-250 mg |
2-Chloro-8-methyl-9H-purine, 95%; . |
1023813-16-2 | 95% | 250mg |
€517.30 | 2023-06-14 | |
| eNovation Chemicals LLC | D635541-100mg |
2-chloro-8-methyl-9H-purine |
1023813-16-2 | 97% | 100mg |
$215 | 2024-07-21 | |
| eNovation Chemicals LLC | D635541-250MG |
2-chloro-8-methyl-9H-purine |
1023813-16-2 | 97% | 250mg |
$345 | 2024-07-21 | |
| eNovation Chemicals LLC | D635541-500MG |
2-chloro-8-methyl-9H-purine |
1023813-16-2 | 97% | 500mg |
$575 | 2024-07-21 | |
| eNovation Chemicals LLC | D635541-1G |
2-chloro-8-methyl-9H-purine |
1023813-16-2 | 97% | 1g |
$865 | 2024-07-21 |
2-Chloro-8-methyl-9H-purine Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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